Cas no 1250894-58-6 (2,2-dimethyl-3-(p-tolyl)pyrrolidine)

• Product Name: 2,2-dimethyl-3-(p-tolyl)pyrrolidine
• CAS No: 1250894-58-6
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 4581783
• Update Time: 2025-07-20

2,2-dimethyl-3-(p-tolyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4-methylphenyl)pyrrolidine
• 2,2-dimethyl-3-(p-tolyl)pyrrolidine

• Inchi： 1S/C13H19N/c1-10-4-6-11(7-5-10)12-8-9-14-13(12,2)3/h4-7,12,14H,8-9H2,1-3H3
• InChI Key： RRYQQNZKSNZVQA-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(C)C=C2)C1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2,2-dimethyl-3-(p-tolyl)pyrrolidine

Recent Advances in the Study of 2,2-dimethyl-3-(p-tolyl)pyrrolidine (CAS: 1250894-58-6) in Chemical Biology and Pharmaceutical Research

The compound 2,2-dimethyl-3-(p-tolyl)pyrrolidine (CAS: 1250894-58-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of 2,2-dimethyl-3-(p-tolyl)pyrrolidine, with researchers exploring various synthetic routes to improve yield and purity. One notable advancement is the development of a novel catalytic asymmetric synthesis method, which has enabled the production of enantiomerically pure forms of the compound. This breakthrough is particularly significant for pharmaceutical applications, where chirality often plays a critical role in drug efficacy and safety.

In terms of biological activity, preliminary investigations have revealed that 2,2-dimethyl-3-(p-tolyl)pyrrolidine exhibits promising inhibitory effects on specific enzyme targets associated with inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound acts as a potent and selective inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. These findings suggest potential applications in the development of novel neuroprotective agents.

Further pharmacological evaluations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Recent in vivo studies have shown favorable bioavailability and brain penetration, making it a promising candidate for central nervous system (CNS)-targeted therapies. However, researchers have also noted the need for additional optimization to address certain metabolic stability issues observed in preclinical models.

Beyond its direct therapeutic potential, 2,2-dimethyl-3-(p-tolyl)pyrrolidine has also been investigated as a versatile building block in medicinal chemistry. Its rigid pyrrolidine core and aromatic substitution pattern make it an attractive scaffold for the design of novel drug candidates. Several research groups have reported successful derivatization strategies, leading to compounds with improved target selectivity and reduced off-target effects.

In conclusion, the growing body of research on 2,2-dimethyl-3-(p-tolyl)pyrrolidine (CAS: 1250894-58-6) underscores its potential as both a therapeutic agent and a valuable chemical tool in drug discovery. While challenges remain in optimizing its pharmacological profile, the compound's unique properties continue to make it a subject of intense investigation in the chemical biology and pharmaceutical communities. Future research directions may include further structural optimization, expanded target screening, and advanced preclinical evaluation to fully realize its therapeutic potential.